Cas no 2138345-27-2 (1,1-Dioxo-1lambda6-thiolane-3-sulfinamide)

• Product Name: 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide
• CAS No: 2138345-27-2
• MF: C₄H₉NO₃S₂
• MW: 183.249158620834
• CID: 5944614
• PubChem ID: 165453573
• Update Time: 2025-10-12

1,1-Dioxo-1lambda6-thiolane-3-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732200
• 2138345-27-2
• 1,1-dioxo-1lambda6-thiolane-3-sulfinamide
• 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide

• Inchi： 1S/C4H9NO3S2/c5-9(6)4-1-2-10(7,8)3-4/h4H,1-3,5H2
• InChI Key： FOOLFVNXBXYLOT-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)S(N)=O)(=O)=O

Computed Properties

• Exact Mass: 183.00238550g/mol
• Monoisotopic Mass: 183.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide

Introduction to 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide (CAS No. 2138345-27-2)

1,1-Dioxo-1lambda6-thiolane-3-sulfinamide, identified by the Chemical Abstracts Service Number (CAS No.) 2138345-27-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dioxothiolane class, characterized by its unique sulfur-containing heterocyclic framework, which is appended with a sulfinamide functional group. The presence of both electrophilic and nucleophilic centers in its molecular structure makes it a versatile intermediate for the synthesis of biologically active molecules.

The dioxothiolane core of 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide is known for its ability to participate in various chemical transformations, including nucleophilic substitution and Michael addition reactions. These reactivities are exploited in synthetic chemistry to construct more elaborate molecular architectures, making this compound a valuable building block for drug discovery programs. The sulfinamide moiety further enhances its utility by providing a site for further functionalization, such as amidation or coupling reactions, which are pivotal in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on sulfur-containing heterocycles due to their prevalence in bioactive natural products and their potential as pharmacophores. The thiolane scaffold, in particular, has been investigated for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that thiolane derivatives can modulate enzyme activity and interfere with pathogenic processes at the molecular level. The incorporation of a dioxo group into the thiolane ring system introduces additional electronic and steric features that can fine-tune the biological activity of the molecule.

The sulfinamide functional group in 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide is another key feature that contributes to its pharmaceutical relevance. Sulfinamides are widely recognized for their role as bioisosteres and have been incorporated into numerous drugs to improve solubility, metabolic stability, and binding affinity. The sulfinamide moiety can also serve as a linker between different pharmacophoric units, enabling the design of hybrid molecules with enhanced therapeutic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide derivatives with tailored biological activities. These computational approaches allow researchers to predict the binding modes of potential drug candidates to biological targets, such as enzymes and receptors. By leveraging these tools, scientists have been able to optimize the structure-activity relationships (SAR) of thiolane-based compounds, leading to the identification of novel lead compounds for further development.

The synthesis of 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by sulfinamide introduction. Advances in green chemistry principles have also been applied to these synthetic processes to minimize waste and improve sustainability. For instance, catalytic methods have been developed that reduce reliance on hazardous reagents while maintaining high reaction efficiency.

In the realm of medicinal biology, 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide has been explored as a potential scaffold for developing treatments against various diseases. Preclinical studies have indicated that derivatives of this compound exhibit promising activities against pathogens such as bacteria and fungi. Additionally, research suggests that certain thiolane sulfinamides may inhibit inflammatory pathways associated with chronic diseases like arthritis and cardiovascular disorders.

The development of novel therapeutic agents often involves an iterative process of synthesis, biological testing, and structural optimization. 1,1-Dioxo-1lambda6-thiolane-3-sulfinamide serves as a versatile platform from which numerous derivatives can be generated and evaluated for their pharmacological properties. By systematically modifying different regions of the molecule—such as the dioxothiolane core or the sulfinamide group—researchers can uncover new chemical entities with improved efficacy and reduced side effects.

The role of sulfur-containing heterocycles like thiolanes in drug discovery continues to be an area of active investigation. These compounds offer unique structural features that can interact with biological targets in ways that traditional non-sulfur-based molecules cannot. As our understanding of structure-biology relationships evolves, so too does our ability to harness these natural-like scaffolds for therapeutic purposes.

Looking ahead, 1 , 1 - Dioxo - 1 lambda6 - Thiolane - 3 - sulfinamide (CAS No. 2138345-27-2) is poised to play an important role in future drug development efforts. Its unique chemical properties make it an attractive candidate for further exploration by medicinal chemists seeking innovative solutions to pressing medical challenges. As research progresses, this compound will likely contribute valuable insights into how sulfur-rich heterocycles can be engineered into next-generation therapeutics.